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Compound of Interest

Compound Name: 1-Hexanol-d5

CAS No.: 64118-18-9

Cat. No.: B1147734

Get Quote

Advanced Isotopic Labeling for Bioanalysis and
Metabolic Tracing
Part 1: Substance Identity & Physicochemical
Specifications[1][2]
1-Hexanol-d5 is a stable, isotopically labeled derivative of 1-hexanol where five hydrogen

atoms on the terminal ethyl group have been replaced by deuterium.[1] This specific labeling

pattern (

at positions 5 and 6) renders the molecule chemically identical to native 1-hexanol regarding
reactivity at the hydroxyl group, while providing a distinct mass shift (+5 Da) for mass
spectrometry.
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Property Specification

Chemical Name 5,5,6,6,6-Pentadeuterohexan-1-ol

Common Name 1-Hexanol-d5; n-Hexyl-d5 alcohol

CAS Number 64118-18-9

Molecular Formula

Molecular Weight 107.21 g/mol (vs. 102.17 for native)

Isotopic Purity
Typically

atom D

Appearance Clear, colorless liquid

Boiling Point ~157 °C (similar to native)

Solubility
Soluble in ethanol, ether, chloroform; slightly

soluble in water (~5.9 g/L)

Safety Classification
Flammable Liquid (Category 3), Acute Toxicity

(Category 4)

Part 2: Synthesis & Retrosynthetic Logic
The synthesis of 1-Hexanol-d5 (5,5,6,6,6-d5) requires a strategy that introduces the deuterium

label at the tail of the carbon chain. This distal labeling is critical for applications where the

hydroxyl group (the "head") must undergo reactions (e.g., derivatization or oxidation) without

exhibiting a primary Kinetic Isotope Effect (KIE).

Retrosynthetic Analysis
The most robust synthetic route involves coupling a deuterated two-carbon fragment (C2) with

a four-carbon fragment (C4).

Deuterated Precursor: Perdeuteroethyl iodide (

) or Perdeuteroethyl bromide.
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Chain Extension: Grignard reaction or organolithium coupling.

Substrate: Protected 4-halo-1-butanol or ring-opening of tetrahydrofuran (THF).

Synthesis Workflow (DOT Diagram)
The following diagram illustrates the logical flow for synthesizing 1-Hexanol-d5 via a Grignard-

mediated ring opening of THF, a common laboratory method for generating terminal alcohols

with specific tail labeling.
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Caption: Synthesis of 1-Hexanol-d5 via copper-catalyzed ring opening of THF with deuterated

ethyl Grignard reagent.

Part 3: Applications in Drug Development &
Bioanalysis
Internal Standard for Quantitation (GC-MS/LC-MS)
1-Hexanol-d5 is the "gold standard" internal standard (IS) for quantifying hexanol levels in

biological matrices (blood, urine) or pharmaceutical formulations.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1147734/docs?utm_src=pdf-body#technical-guide-1-hexanol-d5-cas-64118-18-9
https://www.benchchem.com/product/b1147734/docs?utm_src=pdf-body-img#technical-guide-1-hexanol-d5-cas-64118-18-9
https://www.benchchem.com/product/b1147734/docs?utm_src=pdf-body#technical-guide-1-hexanol-d5-cas-64118-18-9
https://www.benchchem.com/product/b1147734/docs?utm_src=pdf-body#technical-guide-1-hexanol-d5-cas-64118-18-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147734?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: Because the deuterium atoms are located at positions 5 and 6 (distal to the -OH

group), the physicochemical properties (extraction efficiency, chromatographic retention

time) remain virtually identical to the analyte (1-hexanol).

Mass Separation: The +5 Da mass shift allows for clean separation of the IS signal from the

analyte signal in Mass Spectrometry (SIM mode), eliminating matrix effects.

No Scrambling: The C-D bonds at C5/C6 are chemically stable and do not exchange with

solvent protons, unlike hydroxyl protons.

Metabolic Tracing (Distal vs. Proximal Labeling)
In metabolic studies, the position of the label dictates the utility of the tracer.

Oxidation Studies: 1-Hexanol is metabolized by Alcohol Dehydrogenase (ADH) to Hexanal,

and then by Aldehyde Dehydrogenase (ALDH) to Hexanoic Acid.

Absence of KIE: Since the oxidation occurs at C1, the C5/C6 deuterium labels do not impede

the reaction rate (no primary Kinetic Isotope Effect). This makes 1-Hexanol-d5 an ideal

tracer to measure flux through the oxidation pathway without artificially slowing it down.

Metabolic Pathway Tracking (DOT Diagram)
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Caption: Metabolic oxidation of 1-Hexanol-d5. The d5 label is retained through conversion to

Hexanoic Acid.

Part 4: Experimental Protocols
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Protocol A: Preparation of Internal Standard Stock
Solution
Objective: Create a stable 1.0 mg/mL stock for GC-MS analysis.

Weighing: Accurately weigh 10.0 mg of 1-Hexanol-d5 into a 10 mL volumetric flask.

Note: Use a glass syringe for transfer; the liquid is volatile.

Solvent Selection: Dilute to volume with Methanol (LC-MS grade) or Ethyl Acetate.

Reasoning: Methanol is preferred for polar extraction; Ethyl Acetate is preferred for GC

headspace analysis.

Storage: Transfer to amber glass vials with PTFE-lined caps. Store at -20°C.

Stability:[2][3] Stable for >12 months if sealed properly.

Protocol B: Biological Sample Extraction (Plasma)
Objective: Quantify 1-hexanol in plasma using d5-IS.

Aliquot: Transfer 100 µL of plasma to a 1.5 mL microcentrifuge tube.

Spike IS: Add 10 µL of 1-Hexanol-d5 working solution (10 µg/mL). Vortex for 10 seconds.

Precipitation: Add 400 µL of ice-cold Acetonitrile. Vortex for 30 seconds to precipitate

proteins.

Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer: Transfer supernatant to a GC vial.

Analysis: Inject 1 µL into GC-MS (Splitless mode). Monitor ions:

Analyte (1-Hexanol): m/z 56 (base peak), 69, 84.

IS (1-Hexanol-d5): m/z 61 (base peak +5), 74, 89.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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